![molecular formula C15H23N3O B509571 {4-[4-(3-Methylbutanoyl)piperazin-1-yl]phenyl}amine CAS No. 887833-51-4](/img/structure/B509571.png)
{4-[4-(3-Methylbutanoyl)piperazin-1-yl]phenyl}amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While specific synthesis methods for “{4-[4-(3-Methylbutanoyl)piperazin-1-yl]phenyl}amine” were not found, similar compounds have been synthesized through various methods. For instance, a series of novel 4- (3- (4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized by the reductive amination of 7-methoxy-3-phenyl-4- (3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol .Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its empirical formula is C12H19N3 , and its molecular weight is 205.30 .Scientific Research Applications
Anti-malarial Potential
One study reported the structures of three derivatives with potential anti-malarial activity. The importance of specific functional groups and molecular conformation for generating activity was highlighted. The study provides insights into the molecular basis of the anti-malarial properties of these compounds (Cunico et al., 2009).
Antimicrobial Activities
Research on new 1,2,4-Triazole derivatives revealed their synthesis and evaluation for antimicrobial activities. Some compounds showed good to moderate activities against test microorganisms, suggesting their potential as antimicrobial agents (Bektaş et al., 2007).
Anticancer Activities
Several studies have explored the anticancer potential of derivatives. One investigation on 1,2,4-triazine derivatives bearing a piperazine amide moiety against breast cancer cells found that certain compounds exhibited promising antiproliferative agents, comparing with cisplatin (Yurttaş et al., 2014). Another study synthesized Mannich bases with piperazines and evaluated their cytotoxic/anticancer and CA inhibitory effects, identifying compounds with significant bioactivities (Gul et al., 2019).
Synthesis and Structural Analysis
Further research focused on the synthesis and structural analysis of related compounds, aiming to develop novel therapeutic agents. This includes the synthesis of carbazole derivatives evaluated for antibacterial, antifungal, and anticancer activities (Sharma et al., 2014), and the convenient synthesis of piperazine substituted quinolones, designed for potential bioactive applications (Fathalla & Pazdera, 2017).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with d2 and 5-ht2a receptors . These receptors play a crucial role in the central nervous system, influencing various neurological and psychological processes.
Mode of Action
Similar compounds have shown to exhibit antagonistic activity against d2 and 5-ht2a receptors . This means that they bind to these receptors and block their activity, which can lead to changes in neurotransmission and neuronal activity.
Biochemical Pathways
The antagonistic activity against d2 and 5-ht2a receptors suggests that it may influence dopaminergic and serotonergic pathways . These pathways are involved in a variety of physiological processes, including mood regulation, reward, and cognition.
Result of Action
The antagonistic activity against d2 and 5-ht2a receptors suggests that it may modulate neurotransmission and neuronal activity . This could potentially lead to changes in various physiological processes, including mood regulation, reward, and cognition.
properties
IUPAC Name |
1-[4-(4-aminophenyl)piperazin-1-yl]-3-methylbutan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O/c1-12(2)11-15(19)18-9-7-17(8-10-18)14-5-3-13(16)4-6-14/h3-6,12H,7-11,16H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCKWWRKXPMOIMP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.